Cas no 125008-49-3 (Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)-)

• Product Name: Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)-
• CAS No: 125008-49-3
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 1217568
• PubChem ID: 71340296
• Update Time: 2025-04-20

Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(2-propylphenyl)-
• 1-methyl-4-(2-propylphenyl)-3,6-dihydro-2H-pyridine
• 125008-49-3
• 1-Methyl-4-(2-propylphenyl)-1,2,3,6-tetrahydropyridine
• DTXSID90767519

• Inchi： 1S/C15H21N/c1-3-6-13-7-4-5-8-15(13)14-9-11-16(2)12-10-14/h4-5,7-9H,3,6,10-12H2,1-2H3
• InChI Key： CKKXBCGCLHZNDO-UHFFFAOYSA-N
• SMILES： N1(C)CC=C(C2C=CC=CC=2CCC)CC1

Computed Properties

• Exact Mass: 215.16753
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24